Cas no 1394957-77-7 ((3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone)

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone structure

1394957-77-7 structure

Product Name:(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone

CAS No:1394957-77-7

MF:C₁₇H₂₄N₂O₂

MW:288.384664535522

CID:5689258

Update Time:2024-02-03

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Chemical and Physical Properties

Names and Identifiers

- (3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone
- Inchi： 1S/C17H24N2O2/c1-11-9-12(2)15(13(3)10-11)5-6-16(20)19-8-7-18-17(21)14(19)4/h9-10,14H,5-8H2,1-4H3,(H,18,21)/t14-/m0/s1
- InChI Key： MPILMSGONMBHCR-AWEZNQCLSA-N
- SMILES： N1CCN(C(=O)CCC2=C(C)C=C(C)C=C2C)[C@@H](C)C1=O

Experimental Properties

Density: 1.078±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 534.1±50.0 °C(Predicted)
pka: 14.56±0.40(Predicted)

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Production Method

Production Method 1

1346681-71-7

1346681-71-7

23936-11-0

23936-11-0

1394957-77-7

1394957-77-7

922178-61-8

922178-61-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, perc… , (4aR,9aS)-6-Bromo-4,4a,9,9a-tetrahydro-4-hydroxyindeno[2,1-b]-1,4-oxazin-3(2H)-o… Solvents: Isopropyl acetate ; 24 h, 23 °C

Reference

: Kinetic resolution of chiral amines by stereoselective N-acylation of amines

, World Intellectual Property Organization, , ,

Production Method 2

1346681-71-7

1346681-71-7

23936-11-0

23936-11-0

1394957-77-7

1394957-77-7

922178-61-8

922178-61-8

Reaction Conditions

1.1 Catalysts: Potassium carbonate , 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, perc… , (4aR,9aS)-6-Bromo-4,4a,9,9a-tetrahydro-4-hydroxyindeno[2,1-b]-1,4-oxazin-3(2H)-o… Solvents: Isopropyl acetate ; 48 h, 23 °C

Reference

: Expanded substrate scope and catalyst optimization for the catalytic kinetic resolution of N-heterocycles

Hsieh, Sheng-Ying; Binanzer, Michael; Kreituss, Imants; Bode, Jeffrey W., Chemical Communications (Cambridge, 2012, 48(71), 8892-8894

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Raw materials

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Preparation Products

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

1394957-77-7 ((3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone) Related Products

Recommended suppliers

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Jinhuan Chemical CO., LTD.

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Aoguang Biotechnology Co., Ltd

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd